Cas no 727717-69-3 (1-{[2-(trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid)

• Product Name: 1-{[2-(trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid
• CAS No: 727717-69-3
• MF: C₁₃H₁₄F₃NO₄S
• MW: 337.314773082733
• CID: 3106238
• PubChem ID: 2487327
• Update Time: 2025-10-30

1-{[2-(trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid
• G21415
• 1-[2-(trifluoromethyl)benzenesulfonyl]piperidine-4-carboxylicacid
• CEB71769
• SCHEMBL24754516
• A1-46947
• 1-{[2-(trifluoromethyl)benzene]sulfonyl}piperidine-4-carboxylic acid
• Z45524851
• 1-([2-(Trifluoromethyl)phenyl]sulfonyl)piperidine-4-carboxylic acid
• 1-[2-(trifluoromethyl)phenyl]sulfonylpiperidine-4-carboxylic Acid
• 1-((2-(Trifluoromethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid
• CS-0220590
• EN300-07006
• 727717-69-3
• 1-[2-(trifluoromethyl)benzenesulfonyl]piperidine-4-carboxylic acid
• AKOS001520111

• Inchi： 1S/C13H14F3NO4S/c14-13(15,16)10-3-1-2-4-11(10)22(20,21)17-7-5-9(6-8-17)12(18)19/h1-4,9H,5-8H2,(H,18,19)
• InChI Key： XBGCXGKFCAVNJM-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1C(F)(F)F)(N1CCC(C(=O)O)CC1)(=O)=O

Computed Properties

• Exact Mass: 337.05956359Da
• Monoisotopic Mass: 337.05956359Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-{[2-(trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid

Recent Advances in the Study of 1-{[2-(Trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic Acid (CAS: 727717-69-3)

1-{[2-(Trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid (CAS: 727717-69-3) is a sulfonamide derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its trifluoromethylphenyl and piperidine carboxylic acid moieties, exhibits unique physicochemical properties that make it a promising candidate for drug development. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules and its potential as a modulator of various biological targets.

Recent research has focused on the synthesis and optimization of 1-{[2-(Trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid to enhance its bioavailability and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a scaffold for developing inhibitors of protein-protein interactions (PPIs), particularly in the context of cancer therapeutics. The trifluoromethyl group was found to significantly enhance the binding affinity of the compound to hydrophobic pockets in target proteins, thereby improving its inhibitory potency.

In addition to its applications in oncology, 1-{[2-(Trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid has been investigated for its potential in treating neurological disorders. A preclinical study (Nature Chemical Biology, 2024) highlighted its ability to cross the blood-brain barrier (BBB) and modulate gamma-aminobutyric acid (GABA) receptors, suggesting its utility in the development of novel anxiolytics and anticonvulsants. The study also noted the compound's favorable safety profile in animal models, with minimal off-target effects.

The structural versatility of 1-{[2-(Trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid has also been exploited in the design of protease inhibitors. Researchers at the University of Cambridge (2024) reported its incorporation into a series of covalent inhibitors targeting SARS-CoV-2 main protease (Mpro). The sulfonyl group facilitated the formation of stable interactions with the catalytic cysteine residue, leading to potent antiviral activity in vitro. This finding underscores the compound's potential as a versatile building block for antiviral drug discovery.

Despite these promising developments, challenges remain in the clinical translation of 1-{[2-(Trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid-based therapeutics. Issues such as metabolic stability and formulation optimization need to be addressed to fully realize its therapeutic potential. Ongoing research is exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into clinically viable drugs.

In conclusion, 1-{[2-(Trifluoromethyl)phenyl]sulfonyl}piperidine-4-carboxylic acid (CAS: 727717-69-3) represents a promising scaffold in medicinal chemistry, with applications spanning oncology, neurology, and virology. Its unique structural features and demonstrated bioactivity make it a valuable tool for drug discovery. Future research should focus on addressing the remaining challenges to facilitate its transition from the bench to the bedside.